Cas no 1361115-89-0 (6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine;trihydrochloride)

• Product Name: 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine;trihydrochloride
• CAS No: 1361115-89-0
• MF: C₁₃H₂₆Cl₃N₅
• MW: 358.738039493561
• MDL: MFCD21606008
• CID: 4697028
• Update Time: 2025-06-08

6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine;trihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Dimethylaminomethyl-2-piperidin-2-yl-pyrimidin-4-yl)-methyl-amine trihydrochloride
• 6-[(dimethylamino)methyl]-N-methyl-2-(piperidin-2-yl)pyrimidin-4-amine trihydrochloride
• 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine;trihydrochloride

• MDL： MFCD21606008
• Inchi： 1S/C13H23N5.3ClH/c1-14-12-8-10(9-18(2)3)16-13(17-12)11-6-4-5-7-15-11;;;/h8,11,15H,4-7,9H2,1-3H3,(H,14,16,17);3*1H
• InChI Key： LCRSPOJXANIXAV-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1CCCCC1C1N=C(C=C(CN(C)C)N=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 246
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine;trihydrochloride

Introduction to 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; Trihydrochloride (CAS No. 1361115-89-0)

6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; trihydrochloride (CAS No. 1361115-89-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a trihydrochloride salt of a complex organic molecule with potential therapeutic applications. The structure of this compound features a pyrimidine core, a piperidine ring, and functional groups such as a dimethylamino methyl and an N-methyl amine, which contribute to its unique chemical and biological properties.

The pyrimidine core is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of this core in 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; trihydrochloride suggests its potential involvement in interactions with nucleic acids or other biological targets. The piperidine ring, another key structural element, is known for its ability to enhance the lipophilicity and bioavailability of compounds, making it a valuable component in drug design.

The dimethylamino methyl and N-methyl amine functional groups are particularly noteworthy for their role in modulating the compound's pharmacological properties. These groups can influence the compound's solubility, stability, and receptor binding affinity, which are critical factors in drug development. Recent studies have shown that compounds with similar structural features exhibit potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer.

In the context of medicinal chemistry, 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; trihydrochloride has been explored for its potential as a lead compound in the development of new therapeutic agents. Research has focused on its ability to modulate specific biological pathways and its efficacy in preclinical models of disease. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases, which are key enzymes involved in cell signaling pathways implicated in cancer progression.

One of the key areas of interest is the compound's activity against kinases such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These kinases play crucial roles in cell cycle regulation and signal transduction, making them attractive targets for anticancer therapies. Preclinical studies have shown that 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; trihydrochloride can selectively inhibit these kinases, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Beyond its potential as an anticancer agent, 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-amine; trihydrochloride has also been investigated for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, and there is a significant need for effective treatments to halt or reverse this process. Studies have shown that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a therapeutic agent for these conditions.

The trihydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form enhances the compound's bioavailability and facilitates its formulation into various dosage forms, such as tablets, capsules, and injectable solutions. The salt form also helps to optimize the compound's pharmacokinetic properties, ensuring that it reaches its intended target effectively.

In addition to its therapeutic potential, 6-[(Dimethylamino)methyl]-N-methyl-2-piperidin-2-ylpyrimidin-4-am ine; trihydrochloride has been studied for its safety profile. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive safety assessments are essential to ensure its safe use in humans.

The development of 6-[ (Dimethylamino)methyl]-N-methyl -2-piperidin -2 -ylpyrim idin -4 -amine ; trihydrochloride as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from chemists, biologists, pharmacologists, and clinicians. Collaborative research efforts aim to optimize the compound's structure to enhance its potency and selectivity while minimizing potential side effects. Advanced techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) are being employed to identify derivatives with improved properties.

Recent advancements in computational chemistry have also played a crucial role in the development of 6-[ (Dim ethylamino )m ethyl ] -N -m ethyl -2 -pip er idin -2 -y lpy rim idin -4 -amin e ; trihy drochlo ride. Molecular dynamics simulations and quantum mechanics calculations have provided insights into the compound's interactions with target proteins at the atomic level. These computational tools help researchers understand how subtle changes in the molecular structure can affect binding affinity and selectivity.

In conclusion, 6-[ (Dim ethylamino )m ethyl ] -N -m ethyl -2 -pip er idin -2 -y lpy rim idin -4 -amin e ; trihy drochlo ride (CAS No. 1361115-89-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a lead molecule in drug discovery programs targeting cancer and neurodegenerative diseases. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds promise for contributing to the development of new treatments that can improve patient outcomes.